Cas no 80651-05-4 (methyl 2-(naphthalen-2-ylthio)acetate)

• Product Name: methyl 2-(naphthalen-2-ylthio)acetate
• CAS No: 80651-05-4
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• CID: 2126504
• PubChem ID: 21235698
• Update Time: 2025-04-21

methyl 2-(naphthalen-2-ylthio)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(naphthalen-2-ylthio)acetate
• 80651-05-4
• AKOS003610641
• SCHEMBL5278158
• DB-343232
• ZNXPGZQGPXWDKQ-UHFFFAOYSA-N

• Inchi： 1S/C13H12O2S/c1-15-13(14)9-16-12-7-6-10-4-2-3-5-11(10)8-12/h2-8H,9H2,1H3
• InChI Key： ZNXPGZQGPXWDKQ-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 232.05580079Da
• Monoisotopic Mass: 232.05580079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.6Ų